molecular formula C11H7NOS B8646363 2-Cyano-5-(4-hydroxyphenyl)thiophene

2-Cyano-5-(4-hydroxyphenyl)thiophene

Cat. No.: B8646363
M. Wt: 201.25 g/mol
InChI Key: CUNUBXOVDZSLJS-UHFFFAOYSA-N
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Description

2-Cyano-5-(4-hydroxyphenyl)thiophene is a useful research compound. Its molecular formula is C11H7NOS and its molecular weight is 201.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7NOS

Molecular Weight

201.25 g/mol

IUPAC Name

5-(4-hydroxyphenyl)thiophene-2-carbonitrile

InChI

InChI=1S/C11H7NOS/c12-7-10-5-6-11(14-10)8-1-3-9(13)4-2-8/h1-6,13H

InChI Key

CUNUBXOVDZSLJS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC=C(S2)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1M solution of boron tribromide in dichloromethane (55 cm3) was added dropwise to a solution of 2-cyano-5-(4-methoxyphenyl)thiophene (2.3 g) and dichloromethane (80 cm3) at 0° C. under an atmosphere of nitrogen. The reaction solution was stirred overnight and water (100 cm3) added. The organic layer was separated off and the aqueous layer extracted with dichloromethane (2×100 cm3). The combined organic layers were washed with brine (2×100 cm3) and then dried (MgSO4), filtered and evaporated down. The residue was purified by column chromatography on silica gel using a 9:1 hexane/ethyl acetate mixture as eluent and recrystallisation from ethanol to yield 1.4 g of g 2-cyano-5-(4-hydroxyphenyl)thiophene.
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2.3 g
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